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Compound of Interest |

2-Amino-5-chloro-4-fluorobenzoic
Compound Name:

acid
CAS No.: 351367-77-6
Cat. No.: B2789066

Get Quote

In the landscape of drug discovery and development, the efficiency of synthesizing novel

molecular entities with desirable therapeutic profiles is paramount. Substituted aminobenzoic
acids have long been recognized as foundational scaffolds in medicinal chemistry.[1] 2-Amino-
5-chloro-4-fluorobenzoic acid (CAS No: 351367-77-6) emerges as a particularly valuable
building block due to the strategic placement of its functional groups.

e The amino group serves as a versatile handle for a wide range of transformations, including
acylation, alkylation, and diazotization, allowing for the introduction of diverse side chains.

» The carboxylic acid moiety is readily converted into esters, amides, or other derivatives,
which is crucial for modulating solubility and for forming key interactions with biological
targets.[1]

e The halogens (chloro and fluoro) play a dual role. They modulate the electronic properties of
the aromatic ring and provide steric bulk, influencing the molecule's conformation and
binding capabilities. The fluorine atom, with its high electronegativity and small size, is
especially prized for its ability to improve pharmacokinetic and pharmacodynamic profiles.[2]
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This combination of reactive sites makes the compound an ideal starting point for creating
diverse chemical libraries for high-throughput screening, accelerating the discovery of new
therapeutic agents.[1]

Molecular Structure and Physicochemical
Properties

The structural and physical characteristics of 2-Amino-5-chloro-4-fluorobenzoic acid are
fundamental to its application in chemical synthesis. The IUPAC name for this compound is 2-
amino-5-chloro-4-fluorobenzoic acid. Its molecular structure features a benzoic acid
backbone with substituents at positions 2 (amino), 4 (fluoro), and 5 (chloro).

Table 1: Physicochemical Properties of 2-Amino-5-chloro-4-fluorobenzoic acid

Property Value Source(s)
CAS Number 351367-77-6 [3][4]
Molecular Formula C7HsCIFNO2 [3][5][6]
Molecular Weight 189.57 g/mol [31[5][6]
Appearance Solid [3]

Melting Point >250 °C (decomposes) [4]

VTFCXMNTJYSFIR-
InChl Key [3]
UHFFFAOYSA-N

Synthesis Protocol and Mechanistic Insights

A common and reliable method for the laboratory-scale preparation of 2-Amino-5-chloro-4-
fluorobenzoic acid involves the electrophilic chlorination of a commercially available
precursor. The protocol described below is based on established procedures.[4]

Experimental Protocol: Synthesis via Electrophilic
Chlorination
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Objective: To synthesize 2-Amino-5-chloro-4-fluorobenzoic acid from 2-Amino-4-
fluorobenzoic acid.

Materials:

2-Amino-4-fluorobenzoic acid (1 equivalent)

e N-Chlorosuccinimide (NCS) (0.95 equivalents)
e N,N-Dimethylformamide (DMF)

o Ethyl acetate (EtOAC)

¢ Anhydrous sodium sulfate (Naz2S0a)

o Saturated sodium chloride solution (brine)

e |ce water

Procedure:

Dissolve 2-Amino-4-fluorobenzoic acid (e.g., 50 g, 322.6 mmol) in N,N-dimethylformamide
(DMF) (e.g., 700 mL) in a suitable reaction flask.[4]

 To this solution, add N-chlorosuccinimide (NCS) (e.g., 41 g, 305.5 mmol) in portions at room
temperature.[4]

e Heat the reaction mixture to 50 °C and stir for approximately 5 hours.[4] Monitor the reaction
progress using an appropriate method (e.g., TLC or LC-MS).

e Upon completion, cool the mixture to room temperature.

» Slowly pour the reaction mixture into a beaker containing ice water to precipitate the crude
product.[4]

o Collect the resulting solid by vacuum filtration.
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Dissolve the solid in ethyl acetate (EtOAc) and wash with a saturated sodium chloride
solution.[4]

Extract the aqueous layer with ethyl acetate (e.g., 3 x 200 mL) to recover any dissolved
product.[4]

Combine all organic phases, dry over anhydrous sodium sulfate (Na2SOa4), and filter.

Concentrate the organic solution under reduced pressure to yield the final product, 2-Amino-
5-chloro-4-fluorobenzoic acid, typically as a brown solid.[4]

Causality and Experimental Rationale

Choice of Reagents: 2-Amino-4-fluorobenzoic acid is the logical precursor. N-
Chlorosuccinimide (NCS) is selected as the chlorinating agent because it is a mild and
effective source of electrophilic chlorine (ClI*), which is well-suited for activated aromatic
rings. The amino group is a strong activating group, directing electrophilic substitution to the
ortho and para positions. The position para to the amino group is already occupied by the
fluorine, and the position ortho to the amino group and meta to the carboxylic acid (C5) is the
most sterically accessible and electronically favorable site for chlorination.

Solvent and Temperature: DMF is a polar aprotic solvent that effectively dissolves the
reactants and facilitates the ionic mechanism of the electrophilic aromatic substitution.
Heating to 50 °C provides the necessary activation energy to drive the reaction to completion
within a reasonable timeframe without causing significant decomposition.[4]

Workup Procedure: Pouring the reaction mixture into ice water causes the organic product,
which has low aqueous solubility, to precipitate, providing an efficient initial purification and
separation from the water-soluble DMF and succinimide byproduct. The subsequent solvent
extraction with ethyl acetate ensures maximum recovery of the product from the aqueous
phase.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 2-Amino-5-chloro-4-fluorobenzoic acid.
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Applications in Drug Discovery

The true value of 2-Amino-5-chloro-4-fluorobenzoic acid lies in its role as a versatile
scaffold. Its multiple functional groups can be selectively addressed to build a wide array of
more complex molecules. For instance, related aminobenzoic acid derivatives are foundational
to the synthesis of various therapeutic agents, including anti-inflammatory drugs and receptor
antagonists.[1][7]

The general strategy involves using the carboxylic acid and amino groups as primary points for
diversification:

o Amide Bond Formation: The carboxylic acid can be coupled with a diverse library of amines
to generate a series of amides. This is a cornerstone reaction in medicinal chemistry, used to
construct peptidomimetics and other structures that interact with biological targets.

¢ N-Functionalization: The amino group can be acylated, sulfonylated, or used in reductive
amination to introduce a second point of diversity, allowing for fine-tuning of the molecule's
properties.

This dual-functional approach enables the rapid generation of compound libraries for screening
against biological targets like protein kinases, proteases, or G-protein coupled receptors.

Conceptual Drug Discovery Pathway

Carboxylic Acid (-COOH) Modification
Amide Coupling Scaffold Library A
(Amine Library R-NHz) (Amides)
P 4 T~
2-Amino-5-chloro- - . Biological Screening Lead Compound
4-fluorobenzoic acid Amino (-NHz2) Modification (e.g., Kinase Assays) Identification
T |
Acylation / Sulfonylation Scaffold Library B
(Acyl Chloride Library R-COCI) (Acylamides)

Click to download full resolution via product page
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Caption: Conceptual pathway for drug discovery using the target scaffold.

Analytical Characterization: A Self-Validating
Framework

To ensure the identity and purity of a synthesized batch of 2-Amino-5-chloro-4-fluorobenzoic
acid, a combination of standard analytical techniques is employed. A sample that meets the
following criteria can be confidently identified as the correct, pure compound.

e 1H NMR (Proton Nuclear Magnetic Resonance): The spectrum should display distinct signals
corresponding to the different types of protons. Expected signals include two singlets or
doublets in the aromatic region (typically 6.5-8.0 ppm), a broad singlet for the two amine
(NH2) protons which may exchange with D20, and a very broad singlet for the carboxylic
acid (COOH) proton at the downfield end of the spectrum (>10 ppm). The fluorine atom will
cause additional splitting (coupling) of the adjacent aromatic proton.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum should show seven
distinct carbon signals, corresponding to the seven carbon atoms in the molecule. The
chemical shifts will be influenced by the attached functional groups, with the carboxylic acid
carbon appearing significantly downfield (~170 ppm).

e FT-IR (Fourier-Transform Infrared Spectroscopy): The IR spectrum should exhibit
characteristic absorption bands indicating the presence of the key functional groups:

o Abroad O-H stretch from the carboxylic acid (~2500-3300 cm~1).

o N-H stretching from the primary amine (~3300-3500 cm~1).

o A strong C=0 (carbonyl) stretch from the carboxylic acid (~1680-1710 cm™1).
o C-F and C-ClI stretching bands in the fingerprint region (~1000-1400 cm™1).

e Mass Spectrometry (MS): High-resolution mass spectrometry should confirm the molecular
formula by providing an accurate mass measurement of the molecular ion. The mass
spectrum will also display a characteristic isotopic pattern for a molecule containing one
chlorine atom, with a prominent M+2 peak that is approximately one-third the intensity of the
molecular ion peak (M+).
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Safety, Handling, and Storage

As a laboratory chemical, 2-Amino-5-chloro-4-fluorobenzoic acid and its structural analogs
require careful handling to minimize risk.[8][9]

o Hazard Identification: Based on data for similar compounds, it is classified as causing skin
irritation, serious eye irritation, and potential respiratory irritation.[8][9][10] Some related
compounds are toxic if swallowed.[8]

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles or a face shield, and a lab coat.[11]

e Handling: Use only in a well-ventilated area, preferably within a chemical fume hood, to
avoid inhalation of dust.[8] Avoid contact with skin and eyes. Wash hands thoroughly after
handling.[9]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3] Keep
away from incompatible materials such as strong oxidizing agents.[9]

o First Aid:

o

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[11]

o

Skin Contact: Wash off immediately with soap and plenty of water.[11]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[11]

[¢]

[¢]

In all cases of significant exposure, seek immediate medical attention.[8]

Conclusion

2-Amino-5-chloro-4-fluorobenzoic acid stands out as a high-value intermediate in synthetic
chemistry. Its molecular structure is intelligently poised for elaboration, offering multiple, distinct
reaction sites that can be leveraged by medicinal chemists to build novel and diverse molecular
libraries. The strategic inclusion of both chlorine and fluorine atoms provides a means to fine-
tune the electronic and steric properties of resulting compounds, ultimately aiding in the design
of more effective and safer therapeutic agents. A thorough understanding of its synthesis,
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reactivity, and handling is essential for any researcher aiming to unlock its full potential in the
advancement of drug discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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